4-ethoxy-N-(2-(4-methyl-2-phenylthiazol-5-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H22N2O3S2/c1-3-25-17-9-11-18(12-10-17)27(23,24)21-14-13-19-15(2)22-20(26-19)16-7-5-4-6-8-16/h4-12,21H,3,13-14H2,1-2H3
• InChI Key: VZELRPJGEHEWGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCC2=C(N=C(S2)C3=CC=CC=C3)C
• Molecular Formula: C20H22N2O3S2
• Molecular Weight: 402.5 g/mol
• CAS No.: 894015-36-2

Description

4-ethoxy-N-(2-(4-methyl-2-phenylthiazol-5-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H22N2O3S2 and its molecular weight is 402.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Prevention of Cerebral Vasospasm

The effectiveness of endothelin receptor antagonists, including compounds structurally similar to sulfonamides, has been investigated in the prevention of subarachnoid hemorrhage-induced delayed cerebral vasospasm. These compounds, through oral administration, have shown potential in decreasing the magnitude of arterial constriction, suggesting a therapeutic avenue for conditions resulting from subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

Photodynamic Therapy for Cancer Treatment

New derivatives of benzenesulfonamide have been synthesized and characterized for their application in photodynamic therapy (PDT), a treatment modality for cancer. These compounds exhibit desirable properties as photosensitizers, including high singlet oxygen quantum yield and good fluorescence properties, essential for Type II PDT mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Inhibition of Kynurenine 3-Hydroxylase

Compounds within the benzenesulfonamide family have shown high-affinity inhibition of kynurenine 3-hydroxylase, a therapeutic target in the pathophysiological role of the kynurenine pathway after neuronal injury. This suggests their potential in neurological research and treatment strategies (Röver et al., 1997).

Cyclooxygenase-2 Inhibition

Research into 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives has shown significant potential in selectively inhibiting cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. This discovery has implications for developing new therapies for rheumatoid arthritis, osteoarthritis, and acute pain management (Hashimoto et al., 2002).

Antiproliferative Activity

Novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been prepared and shown potential antiproliferative activity against a panel of tumor cell lines, highlighting their utility in developing new anticancer agents (Motavallizadeh et al., 2014).